Cas no 79249-37-9 (2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)-)

• Product Name: 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)-
• CAS No: 79249-37-9
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD17780180
• CID: 5228984
• Update Time: 2025-05-20

2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)-

• MDL： MFCD17780180
• Inchi： 1S/C13H15N3O/c1-10-5-4-6-12(7-10)15-13(17)11(8-14)9-16(2)3/h4-7,9H,1-3H3,(H,15,17)
• InChI Key： HDPNFKQVHDLYFA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)C(C#N)=CN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)-

Comprehensive Analysis of 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)- (CAS No. 79249-37-9)

The chemical compound 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)- (CAS No. 79249-37-9) is a specialized acrylamide derivative with significant applications in organic synthesis and material science. Its unique molecular structure, featuring a cyano group and a dimethylamino substituent, makes it a valuable intermediate for developing advanced polymers, coatings, and adhesives. Researchers and industries are increasingly interested in this compound due to its potential in enhancing thermal stability and mechanical properties of synthetic materials.

In recent years, the demand for high-performance polymers has surged, driven by advancements in renewable energy and electric vehicle (EV) technologies. 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)- has emerged as a key component in formulating lightweight composites for EV batteries and solar panel encapsulants. Its ability to improve UV resistance and chemical durability aligns with the growing focus on sustainable materials and circular economy practices.

The synthesis of 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)- involves a multi-step process, often starting with the reaction of 3-methylaniline with cyanoacrylate precursors. This method ensures high purity and yield, critical for industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify the compound’s structural integrity, addressing common user queries like "How to characterize acrylamide derivatives?" or "Best methods for purifying 2-cyano-3-(dimethylamino)propenamides."

From an environmental perspective, the biodegradability and eco-toxicity profile of 79249-37-9 have been subjects of rigorous study. Regulatory bodies emphasize the importance of green chemistry principles in its manufacturing, responding to trends like "Sustainable chemical alternatives 2024" and "Non-toxic polymer additives." Innovations in catalytic processes have further reduced waste generation, making this compound a candidate for green industrial applications.

In the pharmaceutical sector, derivatives of 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)- are explored for their bioactive properties, particularly in drug delivery systems. Its electron-withdrawing cyano group enhances binding affinity in targeted therapies, a topic frequently searched as "Acrylamides in medicinal chemistry." However, extensive in vitro and in vivo studies are necessary to validate its safety and efficacy.

Market analysts project steady growth for CAS No. 79249-37-9, citing its versatility in smart materials and nanotechnology. Frequently asked questions such as "Where to buy 2-cyano-3-(dimethylamino)propenamide?" or "Price trends for acrylamide intermediates" reflect its commercial relevance. Suppliers are increasingly adopting blockchain-based traceability to ensure quality and compliance with global standards like REACH and FDA guidelines.

In conclusion, 2-Propenamide, 2-cyano-3-(dimethylamino)-N-(3-methylphenyl)- represents a convergence of innovation and sustainability. Its applications span from advanced materials to life sciences, addressing contemporary challenges like energy efficiency and healthcare innovation. As research progresses, this compound is poised to play a pivotal role in shaping future technologies.